Cas no 42530-03-0 (4,6-Diamino-2-bromonicotinonitrile)

4,6-Diamino-2-bromonicotinonitrile is a brominated pyridine derivative featuring amino and cyano functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its molecular structure (C6H4BrN5) combines a reactive bromine substituent at the 2-position with electron-donating amino groups at the 4- and 6-positions, enabling selective cross-coupling reactions (e.g., Buchwald-Hartwig amination or Suzuki-Miyaura coupling). The electron-withdrawing cyano group enhances electrophilicity, facilitating nucleophilic substitutions. This compound is particularly valuable in constructing heterocyclic scaffolds for agrochemicals and bioactive molecules, owing to its balanced reactivity and stability. High purity grades (>97%) ensure reproducibility in medicinal chemistry applications, such as kinase inhibitor development. Its crystalline form allows for straightforward characterization by NMR and HPLC.

4,6-Diamino-2-bromonicotinonitrile structure

42530-03-0 structure

Product Name:4,6-Diamino-2-bromonicotinonitrile

CAS No:42530-03-0

MF:C₆H₅BrN₄

MW:213.034699201584

MDL:MFCD06661848

CID:1075515

PubChem ID:170668

Update Time:2025-07-02

4,6-Diamino-2-bromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 4,6-Diamino-2-bromonicotinonitrile
- 4,6-diamino-2-bromopyridine-3-carbonitrile
- 2,4-Diamino-5-cyano-6-bromopyridine
- 4,6-Diamino-2-bromo-nicotinonitrile
- AK151395
- NKXPRYBNUGINBZ-UHFFFAOYSA-N
- 2-bromo-4,6-diaminonicotinonitrile
- STK504450
- 3156AE
- 6-bromo-2,4-diamino-5-cyanopyridine
- 2-bromo-3-cyano-4,6-diaminopyridine
- FCH1380519
- 2-bromo-3-cy
- 2-bromo-3-cyano-4,6-diamino pyridi
- MDL： MFCD06661848
- Inchi： 1S/C6H5BrN4/c7-6-3(2-8)4(9)1-5(10)11-6/h1H,(H4,9,10,11)
- InChI Key： NKXPRYBNUGINBZ-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C(=CC(N)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
Topological Polar Surface Area: 88.7

Experimental Properties

Density: 1.88±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.8 g/l) (25 º C),

4,6-Diamino-2-bromonicotinonitrile Security Information

HazardClass：IRRITANT

4,6-Diamino-2-bromonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB437826-250 mg	4,6-Diamino-2-bromonicotinonitrile; .	42530-03-0		250MG	€98.00	2022-06-10
abcr	AB437826-1 g	4,6-Diamino-2-bromonicotinonitrile; .	42530-03-0		1g	€159.30	2022-06-10
ChemScence	CS-0157890-1g	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		1g	$98.0	2022-04-27
ChemScence	CS-0157890-5g	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		5g	$233.0	2021-09-02
ChemScence	CS-0157890-25g	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		25g	$815.0	2021-09-02
TRC	D415078-50mg	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		50mg	$ 50.00	2022-06-02
TRC	D415078-100mg	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		100mg	$ 65.00	2022-06-02
TRC	D415078-500mg	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		500mg	$ 160.00	2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D849023-250mg	4,6-Diamino-2-bromonicotinonitrile	42530-03-0	95%	250mg	￥186.30	2022-01-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	038526-500mg	4,6-Diamino-2-bromonicotinonitrile	42530-03-0		500mg	2047.0CNY	2021-08-03